Cas no 1000339-28-5 (3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole
• CAS No: 1000339-28-5
• MF: C₁₄H₈BrClN₂O
• MW: 335.583121299744
• MDL: MFCD02217449
• CID: 857968
• PubChem ID: 26967039
• Update Time: 2025-06-08

3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole
• ACMC-2097m0
• AG-D-03975
• AK-93688
• ANW-14134
• CTK3J8403
• OR59381
• 1,2,4-Oxadiazole, 3-(2-bromophenyl)-5-(2-chlorophenyl)-
• MFCD02217449
• DTXSID40650341
• BS-18991
• AKOS015835130
• 1000339-28-5
• CS-0439539

• MDL： MFCD02217449
• Inchi： 1S/C14H8BrClN2O/c15-11-7-3-1-5-9(11)13-17-14(19-18-13)10-6-2-4-8-12(10)16/h1-8H
• InChI Key： QXTCOSGKUMUJDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NOC(C2C=CC=CC=2Cl)=N1

Computed Properties

• Exact Mass: 333.95100
• Monoisotopic Mass: 333.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.543±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.4E-3 g/L) (25 ºC),
• PSA: 38.92000
• LogP: 4.81950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole

Introduction to 3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole (CAS No. 1000339-28-5) and Its Emerging Applications in Chemical Biology

The compound 3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole (CAS No. 1000339-28-5) represents a significant advancement in the realm of chemical biology, particularly in the design and synthesis of novel heterocyclic scaffolds. This molecule, characterized by its bromo and chloro substituents on a phenyl ring and its oxadiazole core, has garnered considerable attention due to its structural versatility and potential biological activity. The oxadiazole moiety is a well-known pharmacophore, frequently integrated into drug candidates for its ability to modulate various biological pathways. The presence of halogenated aromatic rings further enhances its utility as a building block in medicinal chemistry.

In recent years, the exploration of 1,2,4-oxadiazole derivatives has been extensively studied for their pharmacological properties. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of substituents on the oxadiazole ring significantly influences its interaction with biological targets. For instance, the electron-withdrawing nature of halogen atoms can modulate the electronic properties of the molecule, thereby affecting its binding affinity to enzymes and receptors. This feature makes 3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole a promising candidate for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The bromo and chloro substituents serve as versatile handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups at specific positions on the aromatic rings, enabling the creation of structurally diverse libraries for high-throughput screening. Such synthetic flexibility is crucial in modern drug discovery pipelines.

Recent studies have highlighted the role of halogenated aromatic compounds in medicinal chemistry. The halogen atoms not only enhance the metabolic stability of molecules but also improve their bioavailability by facilitating passive diffusion across biological membranes. Furthermore, they can participate in polar interactions with biological targets, thereby increasing binding affinity. The combination of bromo and chloro groups in 3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole makes it an intriguing candidate for developing novel therapeutics.

The oxadiazole core itself has been extensively investigated for its pharmacological properties. It is known to exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. For example, oxadiazole derivatives have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways involved in tumor growth and progression. The structural motif also interacts with DNA intercalators and topoisomerases, making it a valuable scaffold for anticancer drug development.

Advances in computational chemistry have further accelerated the discovery process for compounds like 3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These computational methods have been instrumental in identifying lead compounds with high potential for further development.

In addition to its pharmaceutical applications, this compound has shown promise in material science applications due to its ability to form stable crystals with interesting electronic properties. The halogenated aromatic rings contribute to charge transport properties, making it a candidate for use in organic semiconductors and optoelectronic devices.

The synthesis of 3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole typically involves multi-step organic reactions starting from commercially available precursors such as 2-bromobenzonitrile and 2-chlorobenzonitrile. Key steps include nucleophilic substitution reactions followed by cyclization under controlled conditions to form the oxadiazole ring system. Optimization of reaction conditions is crucial to achieve high yields and purity.

The safety profile of this compound is another critical consideration during its development and application. While it does not pose significant hazards under standard laboratory conditions when handled properly (e.g., using appropriate personal protective equipment), thorough toxicological studies are necessary before any clinical application can be considered.

In conclusion,3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole (CAS No. 1000339-28-5) represents a versatile scaffold with significant potential in both pharmaceuticals and materials science applications. Its unique structural features make it an attractive candidate for further exploration by medicinal chemists seeking novel bioactive molecules or researchers working on advanced materials.